Ethyl Arachate-d5

Specification

• Molecular Formula: C₂₂H₃₉D₅O₂
• Molecular Weight: 345.61

Introduction

Chemical Identity and Properties

Nomenclature and Structural Identification

Ethyl Arachate-d5 is a deuterium-labeled analogue of Ethyl Arachate (Ethyl Arachidate). The compound features five deuterium atoms incorporated into its ethyl group, creating a stable isotope-labeled variant. This compound is known by several synonyms in scientific literature:

Synonym	Chemical Description
Ethyl Arachidate-d5	Alternative name highlighting the arachidic acid component
Ethyl Eicosanoate-d5	Name based on systematic acid nomenclature
Ethyl Ester Arachidic Acid-d5	Functional description of the compound
Ethyl Ester Eicosanoic Acid-d5	Alternative functional description
Ethyl Icosanoate-d5	Systematic nomenclature variant
1,1,2,2,2-pentadeuterioethyl icosanoate	Systematic name indicating deuterium positions

The compound is the deuterated counterpart to unlabeled Ethyl Arachate, which has a CAS number of 18281-05-5.

Physical and Chemical Characteristics

Ethyl Arachate-d5 possesses specific physical and chemical properties that make it valuable as an analytical standard:

Property	Value
Molecular Formula	C₂₂H₃₉D₅O₂
Molecular Weight	345.61 g/mol
Physical State	Solid at room temperature
Functional Group	Ester
Structure	Long-chain fatty acid ethyl ester with five deuterium atoms
Storage Temperature	Recommended -86°C for optimal stability
Shipping Condition	Typically shipped on dry ice

The five deuterium atoms are strategically positioned on the ethyl group of the molecule, creating a mass difference that enables its differentiation from the non-deuterated analogue during mass spectrometric analysis.

Analytical Applications

Role as Internal Standard in Mass Spectrometry

Ethyl Arachate-d5 serves as a valuable internal standard in quantitative mass spectrometry, particularly for the analysis of fatty acid ethyl esters (FAEEs). Its primary analytical value stems from its chemical similarity to the non-deuterated analogue while possessing a distinct mass due to the incorporation of five deuterium atoms. This property makes it ideal for isotope dilution mass spectrometry techniques.

The deuterated compound elutes at a retention time very close to its non-deuterated counterpart while producing fragment ions with predictable mass shifts. For instance, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses, Ethyl Arachate-d5 can be monitored using specific mass transitions that differ from those of the non-deuterated analogue by the mass contribution of the deuterium atoms.

Quantitative Analysis Parameters

Research utilizing Ethyl Arachate-d5 as an internal standard has established specific analytical parameters:

Parameter	Value/Description
Typical Retention Time	Slightly earlier than unlabeled compound
Mass Spectrometry Transitions	Parent and fragment ions shifted by +5 m/z compared to unlabeled standard
Limit of Quantification	Typically <150 ng/g in biological matrices
Limit of Detection	Typically <100 ng/g in biological matrices
Calibration Range	Often 10-2000 ng/mL in bioanalytical methods
Response Linearity	Correlation coefficients (R²) typically >0.994

These parameters highlight the compound's utility in developing robust quantitative analytical methods for fatty acid ethyl esters in various matrices.

Biomedical Research Applications

Biomarker Studies for Ethanol Exposure

Ethyl Arachate-d5 has significant applications in research focusing on biomarkers of ethanol consumption. As an internal standard, it enables precise quantification of Ethyl Arachate, which belongs to a class of compounds known as fatty acid ethyl esters (FAEEs) that form in the body after alcohol consumption.

Studies have employed Ethyl Arachate-d5 and other deuterated FAEEs as internal standards in methods designed to detect alcohol consumption through analysis of biological matrices. These biomarkers are particularly valuable because they offer longer detection windows compared to direct ethanol measurements.

Research utilizing this compound has contributed to the development of analytical methods for detecting prenatal alcohol exposure by analyzing meconium samples from newborns. The deuterated standards, including Ethyl Arachate-d5, allow accurate quantification of FAEE biomarkers that indicate maternal alcohol consumption during pregnancy.

Forensic and Clinical Applications

In forensic toxicology, Ethyl Arachate-d5 serves as an internal standard for methods detecting recent alcohol consumption. Research has established parameters for FAEE analysis in various matrices, including:

Biological Matrix	Application	Detection Window
Meconium	Detection of prenatal alcohol exposure	Reflects exposure during later pregnancy
Dried Blood Spots	Short-term marker of alcohol intake	Up to 24-48 hours after consumption
Hair	Long-term marker of chronic alcohol use	Weeks to months depending on hair length

The deuterated standard allows accurate correction for matrix effects and extraction efficiency in these complex biological samples. Studies have reported extraction efficiencies of 40-75% for various FAEEs when using appropriate deuterated internal standards, highlighting the importance of these compounds in reliable quantitative analysis.

Recent clinical research has also explored the use of breath-based markers for disease detection, with ethyl glucuronide derivatives (including those with deuterium labeling similar to Ethyl Arachate-d5) being investigated as potential diagnostic tools.

Supplier Example	Product Format	Typical Quantity	Storage Recommendation
LGC Standards	Neat compound	50 mg	−86°C
Impurity.com	Analytical standard	Varies	Refrigerated (0-5°C)
CymitQuimica	Analytical standard	50 mg	Refrigerated or frozen

Commercial products are typically accompanied by certificates of analysis verifying compound identity and purity. The standard is usually shipped on dry ice to maintain stability during transport.

Storage Condition	Recommendation	Purpose
Temperature	−86°C optimal; can be stored refrigerated for short periods	Prevents degradation
Container	Tightly sealed in original container	Prevents moisture absorption
Light Exposure	Protected from light	Prevents potential photodegradation
Handling	Allow to reach room temperature before opening	Prevents condensation

Research has shown that fatty acid ethyl esters, including deuterated standards, can show significant variability in quantitative results when stored improperly. Samples prepared as dried blood spots showed variations of up to ±52% after seven days of storage at room temperature, highlighting the importance of proper storage conditions.

Related Research and Future Directions

Comparative Studies with Other Deuterated Standards

Ethyl Arachate-d5 is often used alongside other deuterated fatty acid ethyl ester standards in comprehensive analytical panels. Research has compared various deuterated FAEEs to determine optimal internal standards for different applications:

Deuterated Standard	Primary Application	Characteristic
Ethyl Myristate-d5	General FAEE analysis	Shorter chain length
Ethyl Palmitate-d5	Common biomarker standard	Most abundant FAEE in many matrices
Ethyl Oleate-d5	Unsaturated FAEE analysis	Contains unsaturation
Ethyl Arachate-d5	Long-chain FAEE analysis	Extended carbon chain
Ethyl Linoleate-d5	Polyunsaturated FAEE analysis	Contains multiple unsaturations

These comparative studies have revealed that the choice of internal standard can significantly impact method performance, with standards closely matching the retention time and fragmentation pattern of the target analyte providing the most reliable results.

Emerging Applications in Metabolomics

Recent research suggests expanding applications for deuterated standards like Ethyl Arachate-d5 in metabolomics studies. The compound's utility extends beyond alcohol biomarker research to potentially include:

• Lipid metabolism research

• Dietary fat absorption studies

• Cellular energy utilization investigations

• Pharmaceutical metabolism studies

As analytical technologies continue to advance, deuterated standards like Ethyl Arachate-d5 are finding broader applications in research focused on understanding complex biological processes.